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Compound of Interest

Compound Name: Ym-543

Cat. No.: B1683501 Get Quote

For researchers, scientists, and drug development professionals, the proper handling and

disposal of chemical compounds are paramount to ensuring laboratory safety and

environmental protection. This guide provides a detailed protocol for the safe disposal of Ym-
543, a selective SGLT2 inhibitor. Adherence to these procedures is essential to mitigate risks

and comply with safety regulations.

Hazard Profile and Safety Precautions
Ym-543 is classified as harmful if swallowed and is very toxic to aquatic life with long-lasting

effects.[1] Before initiating any disposal procedures, it is crucial to be familiar with the

compound's hazard profile and to implement appropriate safety measures.

Hazard Classification Description Precautionary Statement

Acute Oral Toxicity (Category

4)
Harmful if swallowed.

P301 + P312: IF

SWALLOWED: Call a POISON

CENTER or doctor/physician if

you feel unwell.[1]

Acute Aquatic Toxicity

(Category 1)
Very toxic to aquatic life.

P273: Avoid release to the

environment.[1]

Chronic Aquatic Toxicity

(Category 1)

Very toxic to aquatic life with

long lasting effects.
P391: Collect spillage.[1]
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Personal Protective Equipment (PPE): When handling Ym-543, appropriate personal protective

equipment must be worn. This includes:

Eye Protection: Safety goggles with side-shields.[1]

Hand Protection: Protective gloves.[1]

Skin and Body Protection: Impervious clothing.[1]

Respiratory Protection: A suitable respirator should be used, especially in areas with

inadequate ventilation.[1]

Step-by-Step Disposal Procedure
The primary directive for the disposal of Ym-543 is to entrust it to an approved waste disposal

plant.[1] The following steps provide a comprehensive workflow for managing Ym-543 waste

from generation to disposal.

1. Waste Segregation and Collection:

All waste materials contaminated with Ym-543, including unused product, solutions, and

contaminated lab supplies (e.g., pipette tips, gloves, and glassware), must be collected in a

designated, properly labeled hazardous waste container.

The container must be compatible with the chemical properties of Ym-543 and should be

kept tightly sealed when not in use.[1]

2. Labeling:

The hazardous waste container must be clearly labeled with the words "Hazardous Waste"

and a full description of the contents, including the name "Ym-543" and any solvents or other

chemicals present.

The label should also indicate the primary hazards associated with the waste.

3. Storage:
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Store the hazardous waste container in a cool, well-ventilated area, away from direct sunlight

and sources of ignition.[1]

Ensure that the storage area is secure and accessible only to authorized personnel.

Incompatible materials, such as strong acids/alkalis and strong oxidizing/reducing agents,

should be stored separately.[1]

4. Accidental Release Measures:

In the event of a spill, immediately evacuate the area if necessary and ensure adequate

ventilation.[1]

Wear full personal protective equipment before attempting to clean up the spill.[1]

For liquid spills, absorb the solution with an inert, finely-powdered liquid-binding material

such as diatomite or universal binders.[1]

Decontaminate surfaces and equipment by scrubbing with alcohol.[1]

Collect all contaminated materials and place them in the designated hazardous waste

container for disposal.[1]

Prevent the spill from entering drains or water courses.[1]

5. Disposal:

Arrange for the collection of the hazardous waste by a licensed and approved waste disposal

company.

Do not attempt to dispose of Ym-543 down the drain or in the regular trash.

Follow all local, state, and federal regulations for the disposal of hazardous chemical waste.

Experimental Workflow for Safe Disposal
The following diagram illustrates the general workflow for the safe handling and disposal of

hazardous chemicals like Ym-543 in a laboratory setting.
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General workflow for hazardous chemical handling and disposal.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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